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Introduction
7-Hydroxyheptanoic acid, also known as ω-hydroxyheptanoic acid, is a straight-chain,

medium-chain omega-hydroxy fatty acid.[1] Its bifunctional nature, containing both a terminal

hydroxyl group and a carboxylic acid group, makes it a versatile building block in organic

synthesis and a molecule of interest in various biological contexts.[2] This technical guide

provides a comprehensive overview of the chemical properties, structure, and synthesis of 7-
hydroxyheptanoic acid, tailored for professionals in research and drug development.

Chemical Structure and Identification
7-Hydroxyheptanoic acid consists of a seven-carbon aliphatic chain with a hydroxyl group at

one terminus (C7) and a carboxylic acid group at the other (C1).[3]

IUPAC Name: 7-hydroxyheptanoic acid[1] CAS Number: 3710-42-7[1] Chemical Formula:

C₇H₁₄O₃[1] SMILES: O=C(O)CCCCCO[2] InChI Key: PNAJBOZYCFSQDJ-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of 7-hydroxyheptanoic acid is presented in

the table below. This data is essential for its handling, characterization, and application in
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experimental settings.

Property Value Reference(s)

Molecular Weight 146.18 g/mol [1][2]

Melting Point 43 - 46 °C [3][4]

Boiling Point
145-152 °C at 18 Torr 285.3 °C

at 760 mmHg
[3][5]

Density 1.073 ± 0.06 g/cm³ [3][5]

pKa 4.76 ± 0.10 [3]

Solubility
Sparingly soluble in DMSO

and Methanol
[6]

Topological Polar Surface Area 57.5 Å² [3]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and purity assessment of 7-
hydroxyheptanoic acid.
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Spectroscopic Data Key Features Reference(s)

Infrared (IR) Spectroscopy

Strong absorption bands are

observed around 3300 cm⁻¹

(O-H stretch of the hydroxyl

and carboxylic acid groups)

and 1700 cm⁻¹ (C=O stretch of

the carboxylic acid).

[2]

¹H NMR Spectroscopy

A triplet signal for the terminal -

CH₂OH group appears around

δ 3.6 ppm, and a multiplet for

the methylene protons

adjacent to the carboxylic acid

is observed at approximately δ

2.3 ppm.

[2]

¹³C NMR Spectroscopy
Available spectral data can be

found in public databases.
[1][7]

Note: Detailed experimental protocols for obtaining these spectra were not available in the

cited sources.

Reactivity and Chemical Behavior
The chemical reactivity of 7-hydroxyheptanoic acid is dictated by its two functional groups:

Carboxylic Acid Group: This group can undergo typical reactions such as esterification,

amidation, and salt formation.[2]

Terminal Hydroxyl Group: The hydroxyl group can participate in oxidation reactions and ester

formation.[2] Under acidic conditions, it can undergo intramolecular cyclization to form ε-

heptanolactone.[2] The enthalpy of this reaction from the solid phase has been measured as

30.2 ± 0.2 kJ/mol.[8]

Synthesis of 7-Hydroxyheptanoic Acid
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Several synthetic routes to 7-hydroxyheptanoic acid have been reported. A common method

involves the oxidation of 1,7-heptanediol.[2] Another approach is the hydrogenation of 3-(2-

furyl) acrylic acid in the presence of a platinum catalyst.[9][10]

Experimental Protocol: Synthesis from 7-Octen-1-ol via
Ozonolysis
A detailed experimental protocol for the synthesis of 7-hydroxyheptanoic acid from 7-octen-1-

ol has been described.[11]

Materials:

7-octen-1-ol

Acetonitrile (MeCN)

Water (H₂O)

Sodium metabisulfite (Na₂S₂O₅)

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄)

Ozone generator

Reaction vial

Standard laboratory glassware

Procedure:

A solution of 7-octen-1-ol (1 equivalent) in a mixture of acetonitrile and water is prepared in a

reaction vial.[11]

The reaction mixture is cooled to 0 °C.[11]

Ozone is passed through the solution.[11]
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A solution of sodium bisulfite (prepared by dissolving sodium metabisulfite in water) is slowly

added to the reaction mixture, maintaining the internal temperature below 35°C.[11]

After the addition is complete, the mixture is stirred for 10 minutes.[11]

Ethyl acetate is added to the reaction mixture for extraction.[11]

The organic and aqueous layers are separated. The aqueous layer is further extracted with

ethyl acetate.[11]

The combined organic layers are dried over magnesium sulfate, filtered, and concentrated to

yield 7-hydroxyheptanoic acid.[11]

Synthesis Workflow

Starting Material Reaction Steps Purification Final Product

7-Octen-1-ol 1. Ozonolysis
(O₃, MeCN/H₂O, 0 °C)

2. Reductive Work-up
(NaHSO₃ solution)

Extraction
(Ethyl Acetate)

Drying
(MgSO₄) Concentration 7-Hydroxyheptanoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 7-Hydroxyheptanoic Acid from 7-Octen-1-ol.

Applications in Research and Drug Development
7-Hydroxyheptanoic acid serves as a valuable intermediate in the synthesis of various

compounds. It is used as a reagent in the preparation of polymer-supported stannols and

distannoxanes.[3][11] Furthermore, it is utilized in the synthesis of (S)-curvularin, a compound

with anti-inflammatory properties.[3][11] Its derivatives, such as 7-aminoheptanoic acid and

suberic acid, are also of interest.[9]

Research suggests that 7-hydroxyheptanoic acid may possess antimicrobial properties,

potentially due to its ability to disrupt microbial cell membranes.[2] It has also been investigated

for its role in metabolic pathways as a metabolite of certain fatty acids.[2] Due to its surfactant-
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like properties, stemming from its hydrophilic and lipophilic regions, it finds applications in

cosmetics as an emollient and skin-conditioning agent.[2]

Biological Activity and Signaling Pathways
While 7-hydroxyheptanoic acid has been noted for its potential biological activities, including

antimicrobial effects, detailed information on specific signaling pathways in which it is directly

involved is currently limited in the scientific literature.[2] Its interaction with fatty acid receptors

may modulate lipid metabolism and influence cellular signaling pathways, but further research

is needed to elucidate these mechanisms.[2]

No specific signaling pathway diagrams can be generated at this time due to the lack of

detailed information in the available literature.

Safety and Handling
7-Hydroxyheptanoic acid is classified as causing skin irritation, serious eye irritation, and may

cause respiratory irritation.[1] Standard laboratory safety precautions, including the use of

personal protective equipment, should be followed when handling this compound. It is

recommended to store it at temperatures below -15°C in a well-closed container.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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